Cas no 1191078-74-6 (Amino-PEG5-C2-acid)

• Product Name: Amino-PEG5-C2-acid
• CAS No: 1191078-74-6
• MF: C₁₃H₂₇NO₇
• MW: 309.355984926224
• CID: 3044834
• PubChem ID: 51035061
• Update Time: 2025-05-24

Amino-PEG5-C2-acid Chemical and Physical Properties

Names and Identifiers

• Amino-PEG5-acid
• Amine-PEG5-COOH，NH2-PEG5-COOH
• Amino-PEG5-COOH
• Amino-PEG5-C2-acid
• H2N-PEG5-CH2CH2COOH
• AMY4559
• ZB0990
• 3-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• BS-30233
• NH2-PEG5-COOH
• AKOS040741115
• CS-0081851
• MFCD25424126
• BP-21697
• Amine-PEG5-COOH
• HY-115384
• SY272979
• SB67161
• 1-AMINO-3,6,9,12,15-PENTAOXAOCTADECAN-18-OIC ACID
• 1191078-74-6
• SCHEMBL515689
• H2N-PEG5- CH2CH2COOH
• Amino-PEG5-propionic Acid
• DB-097851
• 1-AMINO-3,6,9,12,15-PENTAOXAOCTADECAN-18-OICACID

• Inchi： 1S/C13H27NO7/c14-2-4-18-6-8-20-10-12-21-11-9-19-7-5-17-3-1-13(15)16/h1-12,14H2,(H,15,16)
• InChI Key： ZTYIBTVLGAIXDY-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCN)CCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 309.17875220 g/mol
• Monoisotopic Mass: 309.17875220 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 110
• Molecular Weight: 309.36

Additional information on Amino-PEG5-C2-acid

Introduction to Amino-PEG5-C2-acid (CAS No. 1191078-74-6)

Amino-PEG5-C2-acid, with the chemical identifier CAS No. 1191078-74-6, is a novel compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the class of polyethylene glycol (PEG) derivatives, which are widely recognized for their biocompatibility, stability, and ability to enhance the pharmacokinetic properties of therapeutic agents. The specific structure of Amino-PEG5-C2-acid, featuring a aminopropionic acid moiety at one end and a PEG chain of five units (PEG5) at the other, makes it a versatile intermediate in the synthesis of various bioconjugates and drug delivery systems.

The incorporation of the aminopropionic acid group into the PEG molecule introduces a reactive site that can be utilized for further chemical modifications. This functionality is particularly valuable in the development of targeted drug therapies, where precise conjugation of therapeutic molecules to PEG chains can improve solubility, reduce immunogenicity, and extend circulation time in the bloodstream. The PEG5 segment itself contributes to the compound's hydrophilicity, which is essential for its application in aqueous environments such as biological fluids.

In recent years, there has been a surge in research focused on PEGylated drugs due to their ability to overcome several limitations associated with conventional pharmaceuticals. For instance, PEGylation can mask immunogenic epitopes on therapeutic proteins, thereby reducing their clearance by the immune system. Additionally, PEG-modified drugs often exhibit improved stability and prolonged half-life, which can lead to more efficient dosing regimens and better patient compliance. Amino-PEG5-C2-acid serves as a critical building block in this context, enabling researchers to design novel bioconjugates with tailored properties.

The synthesis of Amino-PEG5-C2-acid involves a multi-step process that typically begins with the polymerization of ethylene oxide to form PEG5 monomers. These monomers are then functionalized at one end with an amino group and at the other with a carboxylic acid group through controlled reactions such as amidation or esterification. The resulting product is highly pure and well-characterized, making it suitable for use in sensitive applications such as antibody-drug conjugates (ADCs) and peptide therapeutics.

One of the most compelling applications of Amino-PEG5-C2-acid is in the field of antibody-drug conjugates (ADCs). ADCs are a class of biopharmaceuticals that consist of an antibody linked to a cytotoxic payload through a cleavable linker. The use of PEGylated linkers or antibodies has been shown to enhance the efficacy of ADCs by improving their pharmacokinetic profiles. Amino-PEG5-C2-acid can be used to modify both the linker and the antibody, ensuring optimal conjugation efficiency and stability. Recent studies have demonstrated that ADCs conjugated with PEGylated linkers exhibit reduced immunogenicity and prolonged circulation times, leading to improved therapeutic outcomes.

Another emerging area where Amino-PEG5-C2-acid shows promise is in the development of mRNA therapeutics. mRNA vaccines and therapeutics have gained prominence due to their ability to encode functional proteins within cells, offering a novel approach to treating diseases such as cancer and genetic disorders. However, mRNA molecules are inherently unstable and rapidly degraded by cellular enzymes. PEGylation can protect mRNA from degradation, thereby enhancing its delivery efficiency. Amino-PEG5-C2-acid can be used to modify mRNA delivery systems, improving their stability and bioavailability.

The role of Amino-PEG5-C2-acid extends beyond drug delivery systems; it also finds applications in diagnostic imaging. PEGylated contrast agents have been widely used in magnetic resonance imaging (MRI) and positron emission tomography (PET) due to their ability to enhance image quality while minimizing toxicity. The use of Amino-PEG5-C2-acid allows for the precise modification of contrast agents, enabling researchers to develop highly sensitive and specific diagnostic tools.

In conclusion, Amino-PEG5-C2-acid (CAS No. 1191078-74-6) is a multifunctional compound with significant potential in various biomedical applications. Its unique structure combines the biocompatibility and solubility of PEG chains with the reactivity of aminopropionic acid groups, making it an invaluable tool for drug development, diagnostics, and bioconjugate synthesis. As research continues to uncover new applications for PEG derivatives, compounds like Amino-PEG5-C2-acid will undoubtedly play a crucial role in advancing therapeutic strategies and improving patient outcomes.